Cas no 10596-56-2 (Dithiocarbonic acid S,S-dipropyl ester)
10596-56-2 structure
Product Name:Dithiocarbonic acid S,S-dipropyl ester
CAS No:10596-56-2
MF:C7H14OS2
MW:178.315459728241
CID:2657204
PubChem ID:536266
Update Time:2025-04-21
Dithiocarbonic acid S,S-dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dithiocarbonic acid S,S-dipropyl ester
- S,S-Di(n-propyl) dithiocarbonate
- 10596-56-2
- CHYITTURCHAELS-UHFFFAOYSA-N
- bis(propylsulfanyl)methanone
- S,S-dipropyl carbonodithioate
- SCHEMBL10609070
- Carbonic acid, dithio-, S,S-dipropyl ester
- S,S-Dipropyl dithiocarbonate #
-
- Inchi: 1S/C7H14OS2/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
- InChI Key: CHYITTURCHAELS-UHFFFAOYSA-N
- SMILES: S(C(=O)SCCC)CCC
Computed Properties
- Exact Mass: 178.04860741g/mol
- Monoisotopic Mass: 178.04860741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 83.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67.7Ų
Dithiocarbonic acid S,S-dipropyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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